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Introduction
Paclobutrazol (PBZ) is a plant growth regulator belonging to the triazole family of chemical

compounds.[1][2] It is widely utilized in horticulture to manage plant growth and induce

flowering in a variety of crops.[1][3][4] The primary mode of action of paclobutrazol is the

inhibition of gibberellin biosynthesis, a key plant hormone responsible for vegetative growth.[1]

[2][5][6] By suppressing gibberellin production, PBZ curtails excessive vegetative vigor, leading

to a redirection of the plant's resources towards reproductive development, thereby promoting

flower initiation and development.[1][5][7] This document provides detailed application notes,

protocols, and a summary of quantitative data on the use of paclobutrazol for flowering

induction in select horticultural crops.

Mechanism of Action
Paclobutrazol's primary effect is the inhibition of the ent-kaurene oxidase enzyme, which is a

critical step in the gibberellin biosynthesis pathway.[2][6][7] This enzyme, a cytochrome P450

monooxygenase, is responsible for the oxidation of ent-kaurene to ent-kaurenoic acid.[2][7] By

blocking this step, PBZ significantly reduces the levels of active gibberellins in the plant.

The reduction in gibberellins leads to several physiological responses that favor flowering:
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Reduced Vegetative Growth: A decrease in internode elongation results in more compact

plant growth.[1][5]

Altered Carbon to Nitrogen (C:N) Ratio: With reduced vegetative growth, there is an

accumulation of carbohydrates, which alters the C:N ratio, a factor known to influence

flowering.[7]

Hormonal Crosstalk: The inhibition of the gibberellin pathway can influence the synthesis and

catabolism of other phytohormones, such as an increase in abscisic acid and cytokinins,

which can also play a role in flower induction.[7]

Upregulation of Floral Identity Genes: Studies in apple have shown that paclobutrazol
treatment can lead to the upregulation of genes involved in floral meristem identity, such as

MdSPL3.[8]

Data Presentation: Efficacy of Paclobutrazol in
Flowering Induction
The following tables summarize quantitative data from various studies on the application of

paclobutrazol for inducing flowering in different horticultural crops.

Table 1: Paclobutrazol Application in Mango (Mangifera indica)
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Cultivar
Application
Method

Paclobutraz
ol
Concentrati
on/Dose

Timing of
Application

Key
Findings

Reference

'Mahachanok' Foliar Spray

1,000 mg/L

followed by

2,000 mg/L

15 and 30

days after

pruning

Earliest

flowering

(106.5 days),

72.5% of new

shoots

flowering.

[9][10]

'Namdokmai-

sitong'
Foliar Spray

500, 1,000,

1,500, 2,000

mg/L

15 days after

pruning,

repeated at

30 days

Effective in

promoting

earlier

flowering and

a higher

percentage of

flowering

shoots.

[11]

Hybrid

Mangoes
Soil Drench

5 ml/plant

(1.25 g active

ingredient)

Post-harvest

85%

flowering in

the first

period and

82.5% in the

second,

compared to

27.5% in

control.

Flowers

appeared 58

days earlier.

[12]

'Langra' Soil Drench 4 g/tree Off-season More

effective than

foliar spray in

increasing

flowering,
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fruit set, and

yield.

Table 2: Paclobutrazol Application in Other Horticultural Crops
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Crop Cultivar
Applicati
on
Method

Paclobutr
azol
Concentr
ation/Dos
e

Timing of
Applicati
on

Key
Findings

Referenc
e

Pineapple

(Ananas

comosus)

'Mauritius'

Applied to

the center

of the leaf

rosette

100 ppm

8 months

after

planting

Reduced

time to

50%

flowering to

67.26 days

from

124.35

days in

control.

[3]

Citrus

(Citrus

aurantifolia

)

Mexican

Lime

Soil

Drench

60 ml/tree

(Cultar

25% PBZ)

June

Produced

the

greatest

flowering

response

and yield

increases.

[13]

Citrus

(Citrus sp.)

'Ponkan'

Mandarin

Not

specified

Not

specified

Not

specified

Can cause

flower

deformatio

n as an

undesirabl

e effect.

Marigold

(Tagetes

erecta)

'Pusa

Narangi

Gainda'

Soil

Application

5-6

mg/plant

Not

specified

Early bud

initiation

and

flowering.

[14]
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Camellia

(Camellia

tamdaoens

is)

-
Not

specified

100 and

200 ppm

Not

specified

Induced an

average of

13 and 30

flowers per

plant

respectivel

y, while

control

plants did

not flower.

[15]

Cannabis

(Cannabis

sativa)

Clonal

cultivar

In vitro

culture

medium

10 µM

During in

vitro

growth

Resulted in

the

greatest

number of

flowers

(7.95 per

plantlet).

[7]

Experimental Protocols
Protocol 1: Induction of Flowering in Mango (Mangifera
indica) using Foliar Spray
This protocol is based on studies conducted on 'Mahachanok' and 'Namdokmai-sitong' mango

cultivars.[9][10][11]

1. Plant Material: Mature, healthy mango trees of the desired cultivar.

2. Experimental Design: A Completely Randomized Design (CRD) with a minimum of 4

replications per treatment. Each replicate consists of a single tree.

3. Treatments:

Control (untreated).
Paclobutrazol at varying concentrations (e.g., 500, 1,000, 1,500, 2,000 mg/L).
A sequential application of a lower concentration followed by a higher concentration (e.g.,
1,000 mg/L followed by 2,000 mg/L).
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4. Preparation of Paclobutrazol Solution:

Use a commercial formulation of paclobutrazol (e.g., 25% w/v).
Calculate the required amount of product to achieve the desired concentration in a specific
volume of water. For example, to make 1 liter of a 1,000 mg/L solution from a 25% (250 g/L)
product, you would need 4 ml of the product.
Mix the calculated amount of paclobutrazol with water and a non-ionic surfactant to ensure
even coverage.

5. Application:

Apply the first foliar spray at a specific time point, for instance, 15 days after pruning.
Spray the solution to the point of runoff, ensuring complete coverage of the foliage.
Apply a second spray at a subsequent time point, for example, 30 days after the first
application, with the same or a different concentration as per the experimental design.

6. Data Collection:

Time to flowering (days from pruning to first flower emergence).
Percentage of flowering shoots.
Length of flower panicles.
Observations for any phytotoxicity symptoms such as stunted growth or malformed panicles.
[9][10]

Protocol 2: Induction of Flowering in Pineapple (Ananas
comosus)
This protocol is adapted from a study on the 'Mauritius' pineapple cultivar.[3]

1. Plant Material: Pineapple plants of the desired cultivar, typically around 8 months of age.

2. Experimental Design: A Randomized Block Design (RBD) with 3 replications and a suitable

number of plants per treatment (e.g., 10 plants per replication).

3. Treatments:

Control (untreated).
Paclobutrazol at various concentrations (e.g., 100 ppm, 200 ppm, 300 ppm).
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4. Preparation of Paclobutrazol Solution:

Prepare stock solutions of paclobutrazol.
Dilute the stock solution to the final desired concentrations.

5. Application:

Apply a fixed volume of the solution (e.g., 50 ml) to the center of the leaf rosette of each
plant.

6. Data Collection:

Number of days to "red heart" initiation (an early sign of flowering in pineapple).
Number of days to 50% flowering.
Flowering percentage (number of plants that flowered / total number of plants).
Leaf chlorophyll content can also be measured to assess any physiological side effects.
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Caption: Experimental workflow for paclobutrazol application in horticultural crops.
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Caption: Signaling pathway of paclobutrazol in inhibiting gibberellin biosynthesis.
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Concluding Remarks
Paclobutrazol is a potent tool for manipulating the transition from vegetative to reproductive

growth in a wide range of horticultural crops. Its effectiveness is highly dependent on the

species, cultivar, concentration, timing, and method of application.[4] While it can significantly

enhance flowering and yield, it is crucial to conduct preliminary trials to determine the optimal

application parameters for a specific crop and growing condition to avoid potential phytotoxicity,

such as stunted growth or malformed flowers and fruits.[9][11] Researchers and professionals

should adhere to safety guidelines during the handling and application of paclobutrazol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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